Cas no 94253-98-2 (Tetraethyl cyclohexane-1,2,4,5-tetracarboxylate)

• Product Name: Tetraethyl cyclohexane-1,2,4,5-tetracarboxylate
• CAS No: 94253-98-2
• MF: C₁₈H₂₈O₈
• MW: 372.410126686096
• CID: 883233
• PubChem ID: 275355
• Update Time: 2025-04-19

Tetraethyl cyclohexane-1,2,4,5-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• 94253-98-2
• DTXSID60914871
• tetraethyl cyclohexane-1,2,4,5-tetracarboxylate
• NSC-122121
• SCHEMBL1296897
• NSC122121
• Tetraethyl cyclohexane-1,2,4,5-tetracarboxylate

• Inchi： 1S/C18H28O8/c1-5-23-15(19)11-9-13(17(21)25-7-3)14(18(22)26-8-4)10-12(11)16(20)24-6-2/h11-14H,5-10H2,1-4H3
• InChI Key： KRVFDQLWSXYEOD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(C(=O)OCC)C(C(=O)OCC)CC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 372.17841785g/mol
• Monoisotopic Mass: 372.17841785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų